Cas no 1020999-94-3 (4-(4-Bromophenoxy)-3-fluorobenzoic acid)

• Product Name: 4-(4-Bromophenoxy)-3-fluorobenzoic acid
• CAS No: 1020999-94-3
• Molecular Formula: C₁₃H₈BrFO₃
• Molecular Weight: 311.103226661682
• CID: 4568083

4-(4-Bromophenoxy)-3-fluorobenzoic acid Properties

Names and Identifiers

• 4-(4-bromophenoxy)-3-fluorobenzoic acid
• Z802671582

• InChIKey： VQKWHIRWRKGTBD-UHFFFAOYSA-N
• Inchi： 1S/C13H8BrFO3/c14-9-2-4-10(5-3-9)18-12-6-1-8(13(16)17)7-11(12)15/h1-7H,(H,16,17)
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 309.96408g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 309.96408g/mol
• Heavy Atom Count: 18
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5
• Molecular Weight: 311.1g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers